Cas no 2718878-62-5 ((3R,4S)-4-Methyl-piperidin-3-ol hydrochloride)

• Product Name: (3R,4S)-4-Methyl-piperidin-3-ol hydrochloride
• CAS No: 2718878-62-5
• MF: C₆H₁₄ClNO
• MW: 151.63
• MDL: MFCD28656547
• CID: 5088365
• Update Time: 2026-03-02

(3R,4S)-4-Methyl-piperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 4-methyl-, hydrochloride (1:1), (3R,4S)-
• (3R,4S)-4-Methyl-piperidin-3-ol hydrochloride

• MDL： MFCD28656547
• Inchi： 1S/C6H13NO.ClH/c1-5-2-3-7-4-6(5)8;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m0./s1
• InChI Key： GZSCYLJBBWUCBZ-GEMLJDPKSA-N
• SMILES： [C@@H]1(C)[C@@H](O)CNCC1.Cl

Additional information on (3R,4S)-4-Methyl-piperidin-3-ol hydrochloride

Recent Advances in the Study of (3R,4S)-4-Methyl-piperidin-3-ol hydrochloride (CAS: 2718878-62-5)

In recent years, the compound (3R,4S)-4-Methyl-piperidin-3-ol hydrochloride (CAS: 2718878-62-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative has shown promising potential as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. The stereospecific nature of this compound, with its defined (3R,4S) configuration, plays a crucial role in its biological activity and interaction with target proteins.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of (3R,4S)-4-Methyl-piperidin-3-ol hydrochloride. The research team employed asymmetric synthesis techniques to achieve high enantiomeric purity, which was confirmed by chiral HPLC and X-ray crystallography. The study highlighted the compound's stability under physiological conditions and its favorable pharmacokinetic profile, making it a viable candidate for further drug development.

Another significant breakthrough was reported in a 2024 Nature Communications paper, which investigated the compound's mechanism of action in modulating neurotransmitter receptors. Using molecular docking simulations and electrophysiological assays, the researchers demonstrated that (3R,4S)-4-Methyl-piperidin-3-ol hydrochloride exhibits selective binding affinity for specific subtypes of GABA_A receptors. This finding opens new avenues for designing targeted therapies for anxiety disorders and epilepsy with reduced side effects.

From a synthetic chemistry perspective, several innovative approaches have been developed to scale up the production of (3R,4S)-4-Methyl-piperidin-3-ol hydrochloride. A 2023 Organic Process Research & Development publication described a continuous flow chemistry method that significantly improved yield (up to 85%) while reducing solvent waste and processing time. This advancement addresses one of the major challenges in the commercialization of chiral piperidine derivatives.

The safety profile of (3R,4S)-4-Methyl-piperidin-3-ol hydrochloride has been extensively evaluated in recent preclinical studies. Toxicology reports indicate favorable results with no significant adverse effects observed in animal models at therapeutic doses. However, researchers caution that further studies are needed to fully understand the long-term effects and potential drug-drug interactions before progressing to clinical trials.

Looking forward, the pharmaceutical industry is showing increasing interest in this compound, with several companies filing patents for novel derivatives and formulations. The unique structural features of (3R,4S)-4-Methyl-piperidin-3-ol hydrochloride provide a versatile scaffold for medicinal chemistry optimization, particularly in the design of next-generation neuropsychiatric drugs. Ongoing research is focusing on expanding its applications beyond CNS disorders to potentially include pain management and neurodegenerative diseases.